1-(3,4-dimethoxybenzyl)-N-[2-(3,4-dimethoxyphenyl)ethyl]-N-methylpiperidine-3-carboxamide

Specification

• Molecular Formula: C26H36N2O5
• Molecular Weight: 456.6 g/mol
• IUPAC Name: N-[2-(3,4-dimethoxyphenyl)ethyl]-1-[(3,4-dimethoxyphenyl)methyl]-N-methylpiperidine-3-carboxamide
• Standard InChI: InChI=1S/C26H36N2O5/c1-27(14-12-19-8-10-22(30-2)24(15-19)32-4)26(29)21-7-6-13-28(18-21)17-20-9-11-23(31-3)25(16-20)33-5/h8-11,15-16,21H,6-7,12-14,17-18H2,1-5H3
• Standard InChI Key: XJJDWEDQSMGTCV-UHFFFAOYSA-N
• SMILES: CN(CCC1=CC(=C(C=C1)OC)OC)C(=O)C2CCCN(C2)CC3=CC(=C(C=C3)OC)OC
• Canonical SMILES: CN(CCC1=CC(=C(C=C1)OC)OC)C(=O)C2CCCN(C2)CC3=CC(=C(C=C3)OC)OC

Introduction

1-(3,4-dimethoxybenzyl)-N-[2-(3,4-dimethoxyphenyl)ethyl]-N-methylpiperidine-3-carboxamide is a synthetic compound that has garnered attention in the field of medicinal chemistry due to its complex structure and potential pharmacological applications. This compound belongs to the class of piperidine derivatives, which are known for their ability to modulate neurotransmitter systems, making them significant in neurological and cancer research.

Synthesis Methods

The synthesis of 1-(3,4-dimethoxybenzyl)-N-[2-(3,4-dimethoxyphenyl)ethyl]-N-methylpiperidine-3-carboxamide involves complex organic reactions. One common approach begins with the reaction of piperidine derivatives with substituted benzyl halides or aldehydes, followed by additional steps to introduce the necessary functional groups.

Pharmacological Applications

This compound is studied for its role in modulating histone lysine demethylase activity, which is crucial for epigenetic regulation in cells. Its potential applications in neurological and cancer research are significant due to its ability to interact with various biological targets.